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Compound of Interest

Compound Name: Cobalt(II) phosphate

Cat. No.: B085627 Get Quote

Essential Safety and Handling Guide for
Cobalt(II) Phosphate
This guide provides crucial safety and logistical information for the handling and disposal of

Cobalt(II) phosphate. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Classification
Cobalt(II) phosphate is classified as a hazardous substance. It is harmful if swallowed and

may cause irritation to the skin, eyes, and respiratory tract.[1][2][3][4] There is also evidence

suggesting it may cause sensitization by inhalation and skin contact, and it is suspected of

causing cancer.[1][4][5] The International Agency for Research on Cancer (IARC) classifies

cobalt and its compounds as possibly carcinogenic to humans (Group 2B).[5]
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Property Value

Appearance Red powder[1]

Molecular Weight 366.74 g/mol

Density 2.800 g/cm³[1]

Solubility Soluble in water[1]

Stability
Stable under recommended storage

conditions[1]

Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment must be worn when handling

Cobalt(II) phosphate.

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.[1][6][7]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or protective suit.[1][8][9]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 or P1 respirator should

be used.[1][8] In cases of inadequate ventilation,

a higher level of respiratory protection may be

necessary.[10]

Occupational Exposure Limits
Various organizations have established exposure limits for cobalt and its compounds.

Adherence to these limits is critical for personnel safety.
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Organization
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (PEL) 0.1 mg/m³[11]

NIOSH (REL) 0.05 mg/m³ (10-hour TWA)[9]

ACGIH (TLV) 0.02 mg/m³[9][12]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value

Handling and Storage Procedures
Engineering Controls:

Work with Cobalt(II) phosphate in a well-ventilated area, preferably within a chemical fume

hood.[3][8]

Use local exhaust ventilation to control dust at the source.[8][9]

Ensure that eyewash stations and safety showers are readily accessible.[7][9]

Safe Handling Practices:

Avoid the formation of dust and aerosols.[1][4]

Do not breathe dust.[1][6]

Avoid contact with skin and eyes.[1][4]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][6][9]

Contaminated work clothing should not be taken home and should be laundered separately.

[9]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]
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Keep containers tightly closed when not in use.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
Spill Response:

Evacuate the area and prevent entry of unnecessary personnel.[11]

Wear appropriate PPE, including respiratory protection.[1]

Carefully sweep or scoop up the spilled material without creating dust.[1]

Place the collected material into a suitable, labeled, and closed container for disposal.[1]

Clean the spill area with a damp cloth or a HEPA-filtered vacuum. Avoid dry sweeping.[8]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][13]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[1][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][13]

Disposal Plan
All waste containing Cobalt(II) phosphate must be treated as hazardous waste.

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[1][8]

Contact a licensed professional waste disposal service to dispose of this material.[1][4]
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Contaminated packaging should also be disposed of as unused product.[1][4]

Experimental Workflow
The following diagram outlines the general workflow for handling Cobalt(II) phosphate in a

laboratory setting.

Preparation
- Review SDS

- Don PPE

Handling
- Use fume hood

- Avoid dust

Experimentation
- Follow protocol

Decontamination
- Clean workspace

- Remove PPE

Waste Disposal
- Segregate waste
- Label container

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cobalt(II) Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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